Cas no 90322-18-2 (3-(tetrahydrofuran-2-ylmethyl)aminopropanenitrile)

3-(Tetrahydrofuran-2-ylmethyl)aminopropanenitrile is a versatile nitrile-containing intermediate with applications in organic synthesis and pharmaceutical research. Its structure, featuring a tetrahydrofuran ring and an aminopropanenitrile moiety, makes it a valuable building block for the preparation of heterocyclic compounds and bioactive molecules. The compound exhibits good reactivity in nucleophilic addition and cyclization reactions, enabling the synthesis of complex frameworks. Its stability under standard conditions and compatibility with common solvents enhance its utility in multistep synthetic routes. Researchers may find it particularly useful in the development of pharmacologically active agents due to its potential as a precursor for amines, amides, and other functionalized derivatives.
3-(tetrahydrofuran-2-ylmethyl)aminopropanenitrile structure
90322-18-2 structure
Product Name:3-(tetrahydrofuran-2-ylmethyl)aminopropanenitrile
CAS No:90322-18-2
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD00121811
CID:802924
PubChem ID:2779328
Update Time:2025-06-07

3-(tetrahydrofuran-2-ylmethyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-[[(tetrahydro-2-furanyl)methyl]amino]-
    • 3-(oxolan-2-ylmethylamino)propanenitrile
    • 3-[(Tetrahydro-2-furanylmethyl)amino]-propanenitrile
    • 3-[(TETRAHYDROFURAN-2-YLMETHYL)AMINO]PROPANENITRILE
    • AKOS002671286
    • DTXSID80381389
    • MS-22052
    • 3-(((Tetrahydrofuran-2-yl)methyl)amino)propanenitrile
    • CS-0330408
    • J-511446
    • 3-[(tetrahydro-furan-2-ylmethyl)-amino]-propionitrile
    • SCHEMBL2482065
    • ZSKZHSOMHSHFDF-UHFFFAOYSA-N
    • 90322-18-2
    • MFCD00121811
    • 3-[(Tetrahydro-2-furanylmethyl)amino]- propanenitrile
    • 3-((tetrahydrofuran-2-yl)methylamino)propanenitrile
    • FT-0614814
    • 3-{[(Oxolan-2-yl)methyl]amino}propanenitrile
    • A916551
    • BB 0255049
    • 3-(tetrahydrofuran-2-ylmethyl)aminopropanenitrile
    • MDL: MFCD00121811
    • Inchi: 1S/C8H14N2O/c9-4-2-5-10-7-8-3-1-6-11-8/h8,10H,1-3,5-7H2
    • InChI Key: ZSKZHSOMHSHFDF-UHFFFAOYSA-N
    • SMILES: O1CCCC1CNCCC#N

Computed Properties

  • Exact Mass: 154.11100
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 45Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 292.8±15.0 °C at 760 mmHg
  • Flash Point: 130.9±20.4 °C
  • PSA: 45.05000
  • LogP: 1.05958
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(tetrahydrofuran-2-ylmethyl)aminopropanenitrile Security Information

3-(tetrahydrofuran-2-ylmethyl)aminopropanenitrile Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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